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This in-depth technical guide provides a comprehensive overview of the production of
Beryllium-10 (1°Be) through cosmic ray spallation. It covers the fundamental principles of its
formation in the Earth's atmosphere and in situ within terrestrial materials, details the
experimental protocols for its quantification, and presents key production data in a structured
format. This guide is intended to serve as a valuable resource for professionals in geology,
atmospheric sciences, and other fields where cosmogenic nuclides are a critical analytical tool.

Introduction to Beryllium-10 and Cosmic Ray
Spallation

Beryllium-10 is a long-lived radionuclide with a half-life of approximately 1.39 million years.[1]
Its presence on Earth is almost entirely due to the process of cosmic ray spallation, a nuclear
reaction in which a high-energy cosmic ray particle strikes the nucleus of an atom, causing it to
fragment and release smaller particles, including new nuclides.[2] This process occurs both in
the Earth's atmosphere and within the top few meters of the Earth's surface, such as in rocks
and soils.[2][3] The predictable production rate and long half-life of 1°Be make it an invaluable
tool for dating geological surfaces and sediments, studying erosion rates, and reconstructing
past changes in cosmic ray flux, which are influenced by solar activity and the Earth's magnetic
field.[1][4]

Mechanisms of Beryllium-10 Production

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1236284?utm_src=pdf-interest
https://www.benchchem.com/product/b1236284?utm_src=pdf-body
https://www.benchchem.com/product/b1236284?utm_src=pdf-body
https://www.benchchem.com/product/b1236284?utm_src=pdf-body
https://par.nsf.gov/biblio/10346321-empirical-evidence-latitude-altitude-variation-situ-cosmogenic-production-ratio
https://par.nsf.gov/servlets/purl/10041696
https://par.nsf.gov/servlets/purl/10041696
https://www.researchgate.net/publication/259086780_Scaling_in_situ_cosmogenic_nuclide_production_rates_using_analytical_approximations_to_atmospheric_cosmic-ray_fluxes
https://par.nsf.gov/biblio/10346321-empirical-evidence-latitude-altitude-variation-situ-cosmogenic-production-ratio
https://dataservices.gfz-potsdam.de/panmetaworks/showshort.php?id=f1261049-2fa0-11ef-967a-4ffbfe06208e
https://www.benchchem.com/product/b1236284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The formation of 1°Be is a direct consequence of the interaction between energetic cosmic rays
and target atomic nuclei. The primary mechanisms are detailed below.

Atmospheric (Meteoric) *°Be Production

Primary cosmic rays, which are predominantly high-energy protons (about 87%) and alpha
particles (about 12%), originate from galactic supernovae.[5] Upon entering the Earth's
atmosphere, these primary particles collide with the nuclei of atmospheric gases, mainly
nitrogen (N2) and oxygen (O2), initiating a cascade of secondary particles, including neutrons,
protons, and muons.[3][6] These secondary cosmic rays, particularly neutrons, are responsible
for the majority of atmospheric 1°Be production through spallation reactions with nitrogen and
oxygen.[2][6]

The primary atmospheric production reactions are:
e 14N(n, pa)i°Be
e 160(n, X)1°Be (where x represents multiple ejected particles)

An example of a spallation reaction is a neutron striking a nitrogen-14 nucleus, resulting in the
ejection of a proton and an alpha particle, leaving behind a Beryllium-10 nucleus.[2] Once
formed, atmospheric 1°Be, often referred to as meteoric 1°Be, attaches to aerosols and is
subsequently removed from the atmosphere via wet (precipitation) and dry deposition,
accumulating in terrestrial archives like ice cores and marine sediments.

In Situ *°Be Production

A smaller fraction of the secondary cosmic ray cascade, primarily neutrons, penetrates the
Earth's surface and interacts with the atomic nuclei of minerals in rocks and soil.[3] In quartz
(SiO2), the most commonly targeted mineral for in situ 1°Be studies, the primary target element
is oxygen.[7] The production rate of in situ 1°Be is highest at the surface and decreases
exponentially with depth due to the attenuation of the cosmic ray flux by the rock or soil.[8]

The production of in situ 1°Be is influenced by several factors, including:

» Latitude and Altitude: Cosmic ray flux is greater at higher latitudes and altitudes due to less
shielding from the Earth's magnetic field and atmosphere, respectively.[4][9]
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o Topographic Shielding: Mountains and other landforms can block a portion of the incoming
cosmic rays, reducing the local production rate.

The concentration of in situ 1°Be in a rock surface is a function of the exposure time to cosmic
rays and the rate of surface erosion.

Quantitative Data on Beryllium-10 Production

The production and deposition of 1°Be have been quantified through a combination of
theoretical modeling and empirical measurements. The following tables summarize key
production and flux data.

Table 1: Atmospheric 1°Be Production Rates
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Parameter

Value

Notes

Global Average Production
Rate

~1.8 x 10°® atoms cm~2 yr—1

This is a long-term average
value. The production rate
varies with solar activity and

the geomagnetic field.

Stratospheric Production

Fraction

~70-80%

The majority of atmospheric
19Be is produced in the

stratosphere.

Tropospheric Production

Fraction

~20-30%

Production in the troposphere
is lower due to the attenuation

of the cosmic ray cascade.

Production at Solar Minimum

Higher

During periods of low solar
activity (solar minimum), the
heliospheric magnetic field is
weaker, allowing more galactic
cosmic rays to reach Earth,
thus increasing °Be

production.

Production at Solar Maximum

Lower

During periods of high solar
activity (solar maximum), a
stronger heliospheric magnetic
field deflects more galactic
cosmic rays, leading to lower

19Be production.

Table 2: In Situ 1°Be Production Rates in Quartz
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Parameter

Value (atoms g—* yr—?)

Conditions

Sea-Level High-Latitude
(SLHL) Spallation Rate

~3.9-5.1

This is a reference production
rate at sea level and high

geomagnetic latitudes, where
the cosmic ray flux is highest.
Different scaling models yield

slightly different values.

Production Rate Variation with
Altitude

Increases

The production rate
approximately doubles for
every 2000 meters of elevation

gain in the mid-latitudes.

Production Rate Variation with
Latitude

Increases

The production rate increases
from the equator to the poles
due to the focusing effect of
the Earth's magnetic field on

cosmic rays.

Table 3: Meteoric 1°Be Depositional Fluxes
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Location/Condition

Typical Flux (105 atoms
cm—2yr-?)

Factors Influencing Flux

Polar Ice Sheets

Relatively high and stable
deposition, making ice cores
excellent archives of past

production rate changes.

Mid-Latitudes

Highly variable and strongly
influenced by precipitation

patterns.

Equatorial Regions

Generally lower due to lower
atmospheric production and
different atmospheric

circulation patterns.

Arid Regions

<1

Low precipitation leads to
significantly lower wet

deposition of 1°Be.

Experimental Protocols for *°Be Quantification

The measurement of the minute quantities of 1°Be in geological samples is a complex process

that involves several stages of chemical purification followed by analysis using Accelerator

Mass Spectrometry (AMS).

Sample Preparation and °Be Extraction from Quartz

The following is a generalized protocol for the extraction of in situ 1°Be from quartz. This

procedure is based on the widely adopted methods developed by Kohl and Nishiizumi, with

subsequent refinements.

o Sample Collection and Physical Preparation:

o Collect rock or sediment samples from the field.

o Crush and sieve the sample to a specific grain size fraction (typically 250-850 pum).
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o Isolate the quartz fraction from other minerals using magnetic separation and heavy liquid
density separation.

e Chemical Purification of Quartz:

o Etch the quartz grains in a dilute solution of hydrofluoric (HF) and nitric (HNO3) acids to
remove any meteoric °Be adhering to the grain surfaces and to dissolve any remaining
non-gquartz minerals.

o Thoroughly rinse the purified quartz with deionized water.

o Dissolution and Beryllium Extraction:

[e]

Accurately weigh the purified quartz and place it in a Teflon beaker.

Add a known amount of a °Be carrier solution. The stable °Be acts as a tracer to monitor

o

for procedural losses and is necessary for the final AMS measurement.

o

Dissolve the quartz completely in concentrated hydrofluoric acid.

[¢]

Evaporate the solution to dryness to remove silicon as SiFa.

o

Redissolve the residue in hydrochloric acid (HCI).
 lon-Exchange Chromatography:

o Pass the dissolved sample solution through an anion-exchange chromatography column
to remove iron and other interfering elements.

o Pass the eluate through a cation-exchange chromatography column to separate beryllium
from other cations, particularly aluminum and boron (*°B is an isobar of 1°Be and can
interfere with AMS measurements).

o Elute the purified beryllium fraction from the cation-exchange column using a specific
concentration of HCI.

o Precipitation and Oxidation:
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o Precipitate the beryllium as beryllium hydroxide (Be(OH)2) by adding ammonia (NH2sOH).
o Centrifuge and wash the Be(OH): precipitate.

o Calcine the Be(OH)2 precipitate in a furnace to convert it to beryllium oxide (BeO).

o Cathode Preparation for AMS:
o Mix the resulting BeO powder with a conductive binder, typically niobium or silver powder.

o Press the mixture into a target holder (cathode) for insertion into the AMS ion source.

Accelerator Mass Spectrometry (AMS) Measurement

AMS is an ultra-sensitive analytical technique capable of detecting and counting individual
atoms of rare isotopes like 1°Be.[10]

« lonization: The BeO in the cathode is sputtered with a beam of cesium ions (Cs*) to produce
negative BeO~ ions.

o Acceleration: The BeO~ ions are accelerated to high energies (mega-electron volts) in a
tandem Van de Graaff accelerator.

» Stripping: Inside the accelerator's terminal, the high-energy BeO~ ions pass through a thin
foil or gas, which strips away electrons, breaking the molecular bond and creating positively
charged beryllium ions (e.g., Be3*). This step effectively removes the 1°B isobaric
interference, as boron does not readily form negative ions.

e Mass and Charge Analysis: The positively charged beryllium ions are then subjected to a
series of magnetic and electrostatic analyzers that separate them based on their mass-to-
charge ratio. This allows for the specific selection and counting of 1°Be ions.

» Detection: The °Be ions are counted individually in a detector, while the much more
abundant stable °Be isotope is measured as an electrical current in a Faraday cup.

» Ratio Calculation: The ratio of 1°Be to °Be is calculated and compared to a known standard
material to determine the concentration of 1°Be in the original sample.
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Visualizations

The following diagrams illustrate the key processes involved in the production and analysis of
Beryllium-10.
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1. Sample Collection
(Rock/Sediment)

'

2. Physical Preparation
(Crushing, Sieving)

'

3. Quartz Isolation
(Magnetic & Density Separation)

4. Chemical Etching
(HF/HNO3 Leaching)

'

5. Dissolution
(Add 9Be Carrier, Dissolve in HF)

'

6. lon-Exchange Chromatography
(Anion and Cation Columns)

7. Precipitation & Oxidation
(Be(OH)2 -> BeO)

'

8. Cathode Preparation
(Mix BeO with Nb/Ag)

'

9. Accelerator Mass Spectrometry
(Measurement of 10Be/9Be Ratio)

'

10. Data Analysis
(Calculation of 10Be Concentration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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